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Compound of Interest

Methyl 4-bromo-3-
Compound Name:

(bromomethyl)benzoate

Cat. No.: B185944

Essential Safety and Handling Guide for Methyl
4-bromo-3-(bromomethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 4-bromo-3-(bromomethyl)benzoate (CAS No. 142031-67-
2). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this hazardous chemical.

Hazard Identification and Classification

Methyl 4-bromo-3-(bromomethyl)benzoate is a hazardous substance that poses significant
health risks. It is classified as a substance that is harmful if swallowed, causes severe skin
burns and eye damage, and may cause respiratory irritation.[1][2]

Signal Word: Danger|[3]
Hazard Statements:
o Harmful if swallowed.

o Causes severe skin burns and eye damage.[1][4]
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e May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2]
e May cause respiratory irritation.[1][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Methyl 4-
bromo-3-(bromomethyl)benzoate.[6]
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PPE Category Item Specifications
ANSI Z87.1 compliant,
) chemical splash-resistant
Eye and Face Protection Safety Goggles

goggles with side protection.[7]
[81[°]

Face Shield

Recommended in situations
with a higher risk of splashing.
[4][10]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
suitable for short-term use. For
prolonged contact, consult the
glove manufacturer's
resistance guide. Double-

gloving is recommended.[4][6]

[8]

Body Protection

Laboratory Coat

Standard laboratory coat to

prevent skin contact.[9][10]

Protective Clothing

Impervious protective clothing
may be required in certain

situations.[4]

Respiratory Protection

Dust Respirator/SCBA

In case of inadequate
ventilation or the potential for
dust or aerosol generation, use
an approved dust respirator or
a self-contained breathing
apparatus (SCBA).[1][4][11]

Experimental Workflow: Safe Handling Protocol

The following diagram outlines the step-by-step procedure for the safe handling of Methyl 4-

bromo-3-(bromomethyl)benzoate, from preparation to disposal.
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Safe Handling Workflow for Methyl 4-bromo-3-(bromomethyl)benzoate

Preparation

Don Appropriate PPE

Engure safety measures are in place

Prepare Fume Hood

Proceed to handling

dling

Weigh Compound

Transfer to Reaction Vessel

After experiment completion

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Properly segregate

Segregate & Dispose of Waste

Final steps

andling

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 4-bromo-3-(bromomethyl)benzoate.
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Operational Plan: Step-by-Step Procedures

1. Engineering Controls:

e Fume Hood: All handling of this compound, including weighing and transferring, must be
performed in a certified chemical fume hood to minimize inhalation exposure.[4][8][10]

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and in good working order.[4][10]

2. Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly.[8] Cover the work
surface within the fume hood with absorbent bench paper.[8]

» Weighing and Transfer: Use a spatula for transfers to avoid generating dust.[8] If preparing a
solution, slowly add the solid to the solvent.[8]

o Post-Handling: Decontaminate all glassware and work surfaces after use.[8]
3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][6]

o Keep the container tightly closed.[1][6][11]

e Store in a corrosives area, away from incompatible materials such as strong oxidizing agents
and bases.[1][5]

Emergency and First Aid Measures

Immediate medical attention is required for all routes of exposure.[1][4]
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult,
Inhalation . .
give oxygen. Immediately call a POISON

CENTER or doctor.[1][4][10]

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water for at least 15
minutes. Immediately call a POISON CENTER
or doctor.[1][4][11]

Skin Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or doctor.
[11[4][11]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or doctor.
[11[4][11]

Spill and Disposal Plan

. Spill Management:

[EEN

o Evacuate personnel from the area.[11]
o Wear appropriate PPE, including respiratory protection.[11]

e Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.
[11]

» For solid spills, sweep up and shovel the material into a suitable, closed container for
disposal. Avoid creating dust.[5][11]

 For liquid spills, absorb with an inert material and place in a suitable disposal container.[10]

2. Waste Disposal:
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All waste containing this chemical must be treated as hazardous waste.[8]

Solid Waste: Collect unused compound and contaminated materials (e.g., gloves, weigh
paper) in a designated, labeled hazardous waste container.[6][8]

Liquid Waste: Collect solutions in a separate, labeled hazardous waste container for
halogenated organic solvents.[8]

Disposal must be conducted through a licensed hazardous waste disposal service, typically
via high-temperature incineration.[8] Do not dispose of this chemical down the drain or in
regular trash.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Methyl 4-(bromomethyl)benzoate | C9H9BrO2 | CID 256687 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. Methyl 4-bromo-3-(bromomethyl)benzoate | 142031-67-2 [sigmaaldrich.com]
. tcichemicals.com [tcichemicals.com]

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

. aksci.com [aksci.com]

. benchchem.com [benchchem.com]

© 00 N oo o A~ W

. orgchemboulder.com [orgchemboulder.com]
10. ipo.rutgers.edu [ipo.rutgers.edu]
11. Methyl 4-(bromomethyl)benzoate - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling Methyl 4-
bromo-3-(bromomethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/product/b185944?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-_bromomethyl_benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-_bromomethyl_benzoate
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh303c5239?context=bbe
https://www.tcichemicals.com/BE/en/sds/M2941_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://aksci.com/sds/A519_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://orgchemboulder.com/Technique/Safety/Protectivegear.shtml
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www.chemicalbook.com/msds/methyl-4-bromomethyl-benzoate.htm
https://www.benchchem.com/product/b185944#personal-protective-equipment-for-handling-methyl-4-bromo-3-bromomethyl-benzoate
https://www.benchchem.com/product/b185944#personal-protective-equipment-for-handling-methyl-4-bromo-3-bromomethyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b185944+#personal-protective-equipment-for-handling-
methyl-4-bromo-3-bromomethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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